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Compound of Interest

Compound Name: 2-Methylbenzenesulfonic acid

Cat. No.: B008403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylbenzenesulfonic acid, also known as o-toluenesulfonic acid, is a strong organic acid

belonging to the class of aromatic sulfonic acids.[1][2] It is a versatile compound utilized as a

catalyst, a surfactant, and an intermediate in the synthesis of pharmaceuticals, dyes, and other

fine chemicals.[2][3] Its properties, particularly its high acidity and solubility in polar solvents,

make it a valuable reagent in organic synthesis.[1][3] This guide provides a comprehensive

overview of the physical and chemical properties of 2-methylbenzenesulfonic acid, detailed

experimental protocols for property determination, and visualizations of key chemical

processes and experimental workflows.

Compound Identification and Chemical Structure
The structural formula of 2-methylbenzenesulfonic acid consists of a benzene ring

substituted with a methyl group and a sulfonic acid group at adjacent (ortho) positions.
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Identifier Value

IUPAC Name 2-methylbenzenesulfonic acid

Synonyms
o-Toluenesulfonic acid, Toluene-2-sulfonic acid,

Benzenesulfonic acid, 2-methyl-

CAS Number 88-20-0

Molecular Formula C₇H₈O₃S

Molecular Weight 172.20 g/mol

SMILES CC1=CC=CC=C1S(=O)(=O)O

InChI Key LBLYYCQCTBFVLH-UHFFFAOYSA-N

Physical Properties
2-Methylbenzenesulfonic acid is typically a white to off-white solid at room temperature.[4][5]

Its physical state can vary depending on its hydration state.

Property Value Source

Appearance White to off-white solid [4][5]

Melting Point 67.5 °C [4][5][6]

Boiling Point 128.8 °C [6]

Density (rough estimate) 1.3692 g/cm³ [4]

Water Solubility 488.9 g/L at 32.5 °C [4][5]

Solubility in other solvents

Soluble in water, alcohols, and

other polar organic solvents.[1]

[3]

[1][3]

Chemical Properties
As a sulfonic acid, 2-methylbenzenesulfonic acid is a strong acid, significantly more acidic

than carboxylic acids.[1] This high acidity is a key feature driving its utility in chemical
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synthesis.

Property Value/Description Source

pKa (Predicted) -0.53 ± 0.15 [4][5]

Reactivity

The sulfonic acid group is a

strong electron-withdrawing

group, which deactivates the

aromatic ring towards further

electrophilic substitution.[1] It

can undergo reactions typical

of strong acids, such as

neutralization with bases. The

sulfonation reaction is

reversible under certain

conditions.[1]

[1]

Safety Information
2-Methylbenzenesulfonic acid is a corrosive substance that requires careful handling.

Hazard Class Pictogram Hazard Statement

Skin Corrosion/Irritation GHS05
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage/Irritation GHS05
H314: Causes severe skin

burns and eye damage.

Specific target organ toxicity —

single exposure
GHS07

H335: May cause respiratory

irritation.

This safety information is a summary. Always consult the full Safety Data Sheet (SDS) before

handling this chemical.

Synthesis Pathway: Sulfonation of Toluene
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2-Methylbenzenesulfonic acid is commercially produced by the electrophilic aromatic

substitution reaction of toluene with a sulfonating agent, typically fuming sulfuric acid (oleum).

[1] The methyl group is an ortho-, para-director, leading to a mixture of 2-
methylbenzenesulfonic acid and 4-methylbenzenesulfonic acid.

Synthesis of 2-Methylbenzenesulfonic Acid

Toluene
(C₆H₅CH₃)

Wheland Intermediate
(Carbocation)
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Attack
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(H₂SO₄/SO₃)

2-Methylbenzenesulfonic acid

Deprotonation
(ortho)

4-Methylbenzenesulfonic acid

Deprotonation
(para)

Product Mixture

Click to download full resolution via product page

Caption: Sulfonation of toluene to produce ortho and para isomers.

Experimental Protocols
Determination of Melting Point
The melting point of an organic solid is a key physical property used for identification and purity

assessment.[7] Pure crystalline compounds typically have a sharp melting point range of 0.5-

1.0 °C.

Methodology:

Sample Preparation: A small amount of dry, crystalline 2-methylbenzenesulfonic acid is

finely crushed. The open end of a capillary tube is pressed into the powder, and the tube is

tapped gently to pack the solid to a height of about 3 mm.

Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, adjacent

to a thermometer.
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Heating: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute,

especially near the expected melting point.

Observation: The temperature at which the solid first begins to melt (T1) and the temperature

at which the last of the solid melts (T2) are recorded.

Reporting: The melting point is reported as the range T1-T2.

Caption: Workflow for determining the melting point of a solid.

Determination of Solubility
A qualitative solubility test can provide information about the functional groups present in a

molecule.

Methodology:

Solvent Testing: Approximately 25 mg of 2-methylbenzenesulfonic acid is placed in a test

tube.

Addition of Solvent: 0.75 mL of a solvent (e.g., water, 5% NaOH, 5% NaHCO₃, 5% HCl,

concentrated H₂SO₄) is added in portions.

Observation: The mixture is shaken vigorously after each addition, and the solubility is

observed.

Classification: Based on its solubility in different solvents, the compound can be classified.

As a strong acid, 2-methylbenzenesulfonic acid is expected to be soluble in water, 5%

NaOH, and 5% NaHCO₃.
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Qualitative Solubility Testing Workflow
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Caption: A simplified workflow for qualitative solubility analysis.
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Determination of pKa
The pKa of an acid is a measure of its strength in solution. For very strong acids like 2-
methylbenzenesulfonic acid, direct measurement of pKa in water is challenging due to the

leveling effect of the solvent. The pKa is often predicted computationally or determined in non-

aqueous solvents. A general method for pKa determination of weaker acids is potentiometric

titration.

Methodology (General Potentiometric Titration):

Solution Preparation: A known concentration of the acid is prepared in a suitable solvent

(e.g., water or a water-organic mixture).

Titration Setup: A calibrated pH electrode is immersed in the acid solution. A standardized

solution of a strong base (e.g., NaOH) is used as the titrant.

Titration: The titrant is added in small, known increments. The pH of the solution is recorded

after each addition, allowing the system to reach equilibrium.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added.

pKa Determination: The equivalence point is identified from the inflection point of the curve.

The pH at the half-equivalence point is equal to the pKa of the acid.[8]

Note: For a strong acid like 2-methylbenzenesulfonic acid, this method would not yield a

distinct buffer region in aqueous solution, making it difficult to determine the pKa accurately.

Advanced techniques or computational methods are generally required.

Conclusion
2-Methylbenzenesulfonic acid is a commercially important strong organic acid with well-

defined physical and chemical properties. Its high acidity, solubility characteristics, and role as

a synthetic intermediate make it a compound of significant interest to researchers and

professionals in chemistry and drug development. Understanding its properties and the

methods used to determine them is crucial for its safe and effective application in various fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

